2-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95%
Overview
Description
2-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95%, also known as 2-EPMBA, is a naturally occurring phenolic acid found in many plants, including apples, oranges, and grapes. It is a white crystalline solid that is insoluble in water but soluble in ethanol and methanol. It is used in a wide range of scientific research applications, including the synthesis of pharmaceuticals and other compounds, and for biochemical and physiological studies.
Mechanism of Action
The exact mechanism of action of 2-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95% is not yet known. However, it is believed to act as an antioxidant, scavenging free radicals and preventing oxidative damage. It has also been found to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects
2-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95% has been found to have a range of biochemical and physiological effects. In vitro studies have shown that it has anti-inflammatory, anti-cancer, and anti-microbial effects. It has also been found to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are involved in inflammation and pain.
Advantages and Limitations for Lab Experiments
2-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is also soluble in ethanol and methanol. However, it is not soluble in water, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on 2-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95%. Further research is needed to understand its exact mechanism of action and its biochemical and physiological effects. Additionally, research is needed to explore its potential applications in the synthesis of pharmaceuticals and other compounds. Finally, research is needed to explore its potential as an antioxidant and for its ability to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins.
Synthesis Methods
2-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95% can be synthesized from 3-ethoxybenzaldehyde and 5-methoxybenzaldehyde through a condensation reaction. The reaction is catalyzed by an acid, such as sulfuric acid, and the resulting product is a white crystalline solid. The yield of the reaction is typically around 95%.
Scientific Research Applications
2-(3-Ethoxyphenyl)-5-methoxybenzoic acid, 95% is used in a variety of scientific research applications. It is used as a starting material in the synthesis of pharmaceuticals and other compounds. It is also used in biochemical and physiological studies, as it has been found to have a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial effects.
properties
IUPAC Name |
2-(3-ethoxyphenyl)-5-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c1-3-20-13-6-4-5-11(9-13)14-8-7-12(19-2)10-15(14)16(17)18/h4-10H,3H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBJKYJFTKOBTDH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=C(C=C(C=C2)OC)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20690028 |
Source
|
| Record name | 3'-Ethoxy-4-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20690028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261964-22-0 |
Source
|
| Record name | 3'-Ethoxy-4-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20690028 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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